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Compound of Interest

Compound Name: N-Bromosaccharin

Cat. No.: B1208123 Get Quote

For Immediate Implementation: This guide furnishes essential safety protocols and logistical

plans for the handling and disposal of N-Bromosaccharin, targeting researchers, scientists,

and professionals in drug development. By providing clear, procedural instructions, we aim to

be the preferred resource for laboratory safety and chemical management, fostering a culture

of safety and trust.

N-Bromosaccharin is a valuable reagent in organic synthesis; however, its hazardous

properties necessitate stringent safety measures to mitigate risks. It is classified as an oxidizing

agent, corrosive to metals, and can cause skin and eye irritation, as well as allergic skin

reactions. Adherence to the following guidelines is imperative for ensuring the well-being of

laboratory personnel and the integrity of research.

Quantitative Safety and Physical Properties
A thorough understanding of the quantitative safety parameters and physical properties of N-
Bromosaccharin is fundamental for its safe handling. The following table summarizes the

available data. It is critical to note that specific toxicological data, such as an oral LD50, and

official Occupational Exposure Limits (OELs) for N-Bromosaccharin are not readily available.

In the absence of this data, a conservative approach is mandated, treating the substance with

a high degree of caution.
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Parameter Value Source/Note

Physical Properties

Molecular Formula C₇H₄BrNO₃S [1]

Molecular Weight 262.08 g/mol [1]

Appearance White to pale yellow solid

Melting Point 160-170 °C

Boiling Point 404 °C

Decomposition

No specific data available.

Similar compounds like N-

bromosuccinimide decompose

near their melting point.

Toxicity Data

Oral LD50 Not available Treat as highly toxic.

Exposure Limits

Occupational Exposure Limit

(OEL)
Not established

In the absence of an OEL,

exposure should be minimized

to the lowest possible level

through engineering controls

and PPE.

Personal Protective Equipment (PPE) Protocol
The selection and proper use of Personal Protective Equipment (PPE) are the most critical

barriers against exposure to N-Bromosaccharin. The following PPE is mandatory for all

personnel handling this chemical.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles must provide a

complete seal around the

eyes. A face shield must be

worn in conjunction with

goggles to protect the entire

face from splashes.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Given the lack

of specific breakthrough time

data, it is advisable to double-

glove and change gloves

frequently, especially after any

direct contact. Always inspect

gloves for integrity before use.

Consult the glove

manufacturer for specific

recommendations.

Body Protection
Flame-Resistant Laboratory

Coat

A lab coat made of a flame-

resistant material should be

worn and fully fastened.

Respiratory Protection NIOSH-Approved Respirator

All handling of solid N-

Bromosaccharin that may

generate dust must be

conducted in a certified

chemical fume hood. If a fume

hood is not available or in case

of a spill, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates is required.
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A systematic approach to handling N-Bromosaccharin is crucial for minimizing risk. The

following step-by-step operational plan must be followed.

Preparation
Designated Area: All work with N-Bromosaccharin must be conducted in a designated area

within a certified chemical fume hood.

Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire

extinguisher are readily accessible and in good working order.

Spill Kit: A spill kit containing absorbent materials (e.g., vermiculite, sand), and a sealed

container for waste should be available in the immediate vicinity.

Handling and Use
Weighing: Weigh solid N-Bromosaccharin within the fume hood on a tared weigh boat.

Transfers: Use a spatula for transferring the solid to prevent the generation of dust.

Solutions: When preparing solutions, slowly add the solid N-Bromosaccharin to the solvent

to avoid splashing.

Storage
Container: Store N-Bromosaccharin in a tightly sealed, properly labeled container.

Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials

such as combustible materials, strong acids, and reducing agents.

Light and Moisture: Protect from light and moisture.

Disposal Plan
Proper disposal of N-Bromosaccharin and contaminated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All solid waste, including contaminated gloves, weigh boats, and paper

towels, must be collected in a designated, sealed, and clearly labeled hazardous waste
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container.

Solutions: Unused or waste solutions containing N-Bromosaccharin should be collected in

a separate, labeled hazardous waste container for halogenated organic waste.

Disposal Route: All N-Bromosaccharin waste must be disposed of through the institution's

hazardous waste management program. Do not dispose of down the drain.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill:

Small Spill: In a fume hood, absorb the spill with an inert material (e.g., sand, vermiculite).

Carefully sweep up the absorbed material and place it in a sealed container for hazardous

waste disposal.

Large Spill: Evacuate the area and alert others. Contact the institution's emergency

response team.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of N-
Bromosaccharin, from receipt of the chemical to its final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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